Cas no 62222-82-6 (2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-)

• Product name: 2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-
• CAS No: 62222-82-6
• MF: C₁₀H₁₄O₂
• MW: 166.21696
• CID: 453767
• PubChem ID: 71388628

2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-
• methyl 4-cyclopentylidenebut-2-enoate
• 62222-82-6
• DTXSID60810687

• Inchi： InChI=1S/C10H14O2/c1-12-10(11)8-4-7-9-5-2-3-6-9/h4,7-8H,2-3,5-6H2,1H3
• InChI Key： BSLCVYNEHLIWFF-UHFFFAOYSA-N
• SMILES： COC(=O)C=CC=C1CCCC1

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3